Cas no 4896-36-0 (3-amino-6-methyl-pyrazine-2-carboxylic acid)

• Product Name: 3-amino-6-methyl-pyrazine-2-carboxylic acid
• CAS No: 4896-36-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD20638552
• CID: 827364
• PubChem ID: 334027
• Update Time: 2025-04-19

3-amino-6-methyl-pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-methylpyrazine-2-carboxylate
• Pyrazinecarboxylic acid,3-amino-6-methyl- (7CI,8CI,9CI)
• 3-Amino-6-methyl-pyrazin-2-carbonsaeure
• 3-Amino-6-methylpyrazincarbonsaeure
• 3-Amino-6-methyl-pyrazin-carbonsaeure-(2)
• 3-amino-6-methyl-pyrazine-2-carboxylic acid
• 4896-36-0
• 3-amino-6-methylpyrazine-2-carboxylicacid
• 3-amino-6-methylpyrazine-2-carboxylic acid
• NSC-338222
• NSC338222
• ZQDYILWQCQIWFL-UHFFFAOYSA-N
• Pyrazinecarboxylic acid, 3-amino-6-methyl- (7CI,8CI,9CI)
• Q-103336
• SCHEMBL3575758
• Pyrazinecarboxylic acid, 3-amino-6-methyl-
• Pyrazinecarboxylic acid, 3-amino-6-methyl- (7CI,8CI,9CI)
• F82975

• MDL： MFCD20638552
• Inchi： 1S/C6H7N3O2/c1-3-2-8-5(7)4(9-3)6(10)11/h2H,1H3,(H2,7,8)(H,10,11)
• InChI Key： ZQDYILWQCQIWFL-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=CC(C)=N1)=O

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.053826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1
• XLogP3: 0.2

Experimental Properties

• Density: 1.431
• Boiling Point: 371.6°C at 760 mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.637
• PSA: 89.10000
• LogP: 0.64660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives